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Compound of Interest

Compound Name: N-Nonanoylglycine-d2

Cat. No.: B12362598

An In-depth Technical Guide to the Safe Handling of N-Nonanoylglycine-d2
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. It is not a substitute for a formal Safety Data Sheet (SDS) and should be
used in conjunction with your institution's specific safety protocols and a thorough risk
assessment.

Substance Identification and Properties

N-Nonanoylglycine-d2 is a deuterated form of N-Nonanoylglycine, an N-acylglycine. While
specific experimental data for the deuterated form is limited, the available safety information
indicates it is not classified as a hazardous substance.[1] Properties of the non-deuterated

analogue, N-Nonanoylglycine, are often used as a reference point for handling and storage.

Table 1: Chemical Identification
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Identifier Value Source

Product Name N-Nonanoylglycine-d2 MedChemExpress|[1]
CAS Number 3008541-78-1 MedChemExpress[1]
Molecular Formula C11H1sD2NO3 MedChemExpress|[1]
Molecular Weight 217.30 g/mol MedChemExpress|[1]
Synonyms Not Available

Table 2: Physical and Chemical Properties (N-Nonanoylglycine Analogue)

Note: The following data pertains to the non-deuterated form, N-Nonanoylglycine (CAS: 79251-
60-8), and should be used as an estimation for N-Nonanoylglycine-d2.

Property Value Source

Physical State Solid Human Metabolome Database

413.8 + 28.0 °C at 760 mmHg

Boiling Point (Predicted) Guidechem

Water Solubility 0.46 g/L (Predicted) Human Metabolome Database
logP 2.58 (Predicted) Human Metabolome Database
pKa (Strongest Acidic) 4.05 (Predicted) Human Metabolome Database

Hazard Assessment

According to the available Safety Data Sheet, N-Nonanoylglycine-d2 is not classified as a
hazardous substance or mixture.

Table 3: GHS Hazard Information
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Category Classification

GHS Pictograms Not a hazardous substance or mixture
Signal Word Not a hazardous substance or mixture
Hazard Statements Not a hazardous substance or mixture
Precautionary Statements Not a hazardous substance or mixture

Despite the non-hazardous classification, it is prudent to handle all chemicals with care in a
laboratory setting. Unnecessary exposure should always be minimized.

Methodology for Safe Handling

The following protocols outline the standard procedures for handling N-Nonanoylglycine-d2 in
a research environment. These are general guidelines and should be adapted to specific
experimental contexts and institutional requirements.

Personal Protective Equipment (PPE)

Standard laboratory PPE should be worn at all times when handling this compound.
o Eye Protection: Safety glasses or goggles.

e Hand Protection: Disposable nitrile gloves are suitable for incidental contact. Gloves should
be inspected before use and changed immediately if contaminated.

» Body Protection: A standard laboratory coat.

o Footwear: Closed-toe shoes must be worn in the laboratory.

Engineering Controls

o Work should be conducted in a well-ventilated laboratory.

o For procedures that may generate dust (e.g., weighing, extensive transfers), it is advisable to
work in a chemical fume hood or a ventilated balance enclosure to minimize inhalation risk.
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General Handling and Hygiene

Avoid direct contact with skin and eyes.
Avoid inhalation of dust.
Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn.

Keep the work area clean and tidy. Any spills should be cleaned up promptly.

Storage

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

The recommended storage temperature is typically found on the product label.

Spill and Disposal Procedures

Spills: For small spills of the solid material, sweep up carefully, avoiding dust generation.
Place the material into a suitable, labeled container for disposal. Clean the spill area with a
damp cloth.

Disposal: As a non-hazardous solid, disposal should be in accordance with local, state, and
federal regulations. In many cases, non-hazardous chemical waste can be disposed of in the
regular trash, but institutional policies must be followed. Do not dispose of down the drain
unless permitted by your institution's environmental health and safety office. Empty
containers should be rinsed (if appropriate) and have their labels defaced before disposal.

First Aid Measures

While the substance is not classified as hazardous, the following standard first aid procedures

are recommended in case of accidental exposure.

Table 4: First Aid Procedures
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Exposure Route Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i o )

upper and lower eyelids. If irritation persists,

seek medical attention.

Remove contaminated clothing. Rinse skin
Skin Contact thoroughly with large amounts of water. If

irritation develops, seek medical attention.

Move the person to fresh air. If breathing is
Inhalation difficult, provide respiratory support. If

symptoms persist, seek medical attention.

Wash out mouth with water. Do NOT induce

Ingestion N _ o _
vomiting. Seek medical advice if feeling unwell.

Experimental Workflow Visualization

The following diagram illustrates a standard workflow for the safe handling of a non-hazardous
solid chemical like N-Nonanoylglycine-d2 in a typical laboratory setting.
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Caption: Standard laboratory workflow for handling N-Nonanoylglycine-d2.
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Note: As N-Nonanoylglycine-d2 is a research chemical, specific signaling pathways or
complex biological experimental protocols are beyond the scope of a safety and handling
guide. Researchers should develop their own experimental protocols based on their scientific
objectives, incorporating the safety and handling procedures outlined in this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. N-Nonanoylglycine | C11H21NO3 | CID 10176752 - PubChem [pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [N-Nonanoylglycine-d2 safety data sheet and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12362598#n-nonanoylglycine-d2-safety-data-sheet-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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